Cas no 869071-95-4 (N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide)

• Product Name: N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide
• CAS No: 869071-95-4
• MF: C₂₁H₂₃F₂N₃O₅S
• MW: 467.486231088638
• CID: 6586408
• Update Time: 2025-10-29

N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide
• N'-[[3-(2,5-difluorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N-(2-phenylethyl)oxamide

• Inchi： 1S/C21H23F2N3O5S/c22-16-7-8-17(23)18(13-16)32(29,30)26-11-4-12-31-19(26)14-25-21(28)20(27)24-10-9-15-5-2-1-3-6-15/h1-3,5-8,13,19H,4,9-12,14H2,(H,24,27)(H,25,28)
• InChI Key： GPOXWUCBPNYUIE-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)C(NCC1N(S(C2=CC(F)=CC=C2F)(=O)=O)CCCO1)=O

Additional information on N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide

N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide

The compound N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide (CAS No. 869071-95-4) is a highly specialized chemical entity designed for applications in the biopharmaceutical industry. This compound belongs to the class of sulfonamides and incorporates a unique combination of functional groups that make it suitable for various biomedical research and therapeutic development purposes.

One of the key structural features of this compound is the presence of the 2,5-difluorobenzenesulfonyl group, which is attached to the oxazinan ring. This sulfonyl group is a well-known bioisostere and has been widely studied for its potential in medicinal chemistry, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The inclusion of fluorine atoms at the 2 and 5 positions of the benzene ring introduces additional electronic and steric effects, which can influence the compound's selectivity and potency in biological systems.

The oxazinan moiety itself is a six-membered ring containing one oxygen and one nitrogen atom. This structural motif is known for its rigidity and ability to form stable hydrogen bonds with target proteins, making it a valuable component in drug design. The placement of the sulfonyl group at position 3 of the oxazinan ring suggests that this compound may exhibit selective binding to specific pockets or cavities within protein targets.

Furthermore, the compound incorporates an ethanediamide group, which serves as a linker between the oxazinan-sulfonyl moiety and the 2-phenylethylamine group. This linker is critical for modulating the solubility, bioavailability, and target engagement of the molecule. The ethanediamide functionality also contributes to the compound's potential for hydrogen bonding with complementary residues in enzyme active sites.

Recent studies in medicinal chemistry have highlighted the importance of sulfonamide-based inhibitors in treating a variety of diseases, including cancer, inflammation, and infectious diseases. The unique combination of functional groups in this compound positions it as a promising candidate for exploring new therapeutic avenues. For instance, its sulfonyl group could act as a competitive inhibitor at sulfonamide-binding sites, while the oxazinan ring might provide a scaffold for further optimization to enhance selectivity and efficacy.

Another notable aspect of this compound is its fluorinated aromatic system, which has been shown in recent research to improve drug metabolism and excretion profiles. The presence of fluorine atoms can also influence the lipophilicity of the molecule, thereby affecting its ability to cross biological membranes and reach its intended targets. Additionally, fluorinated compounds often exhibit increased stability under physiological conditions, which is a desirable trait for drug candidates.

Given its complex structure, this compound is likely to be of interest in drug discovery efforts aimed at developing highly potent and selective inhibitors for specific protein targets. The combination of the sulfonyl group, oxazinan ring, and ethanediamide linker creates a molecule with a unique set of binding properties, making it suitable for exploring interactions with a variety of enzyme classes, including kinases, phosphatases, and other hydrolases.

Recent advancements in computational chemistry have enabled researchers to predict the potential binding modes of molecules like this one with increasing accuracy. For example, molecular docking studies could be employed to investigate how the sulfonyl group interacts with the active site of a target protein and whether the oxazinan ring contributes to stabilizing the interaction through hydrogen bonding or other non-covalent forces.

Moreover, the ethanediamide group's flexibility may allow for fine-tuning the compound's conformation to optimize its fit within the binding pocket of a target protein. This flexibility could be harnessed during lead optimization efforts to improve both selectivity and potency, ultimately leading to more effective therapeutic agents.

In conclusion, N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide (CAS No. 869071-95-4) represents a sophisticated chemical entity with significant potential in the biopharmaceutical industry. Its unique combination of functional groups, including the sulfonyl, oxazinan, and ethanediamide moieties, positions it as a valuable tool for drug discovery and development. As research in medicinal chemistry continues to advance, this compound is likely to play an important role in uncovering new therapeutic strategies and advancing our understanding of disease mechanisms.